Cas no 1781135-15-6 ((2-nitroethyl)cycloheptane)
(2-nitroethyl)cycloheptane structure
Product Name:(2-nitroethyl)cycloheptane
CAS No:1781135-15-6
MF:C9H17NO2
MW:171.23678278923
CID:6336889
PubChem ID:105434793
Update Time:2024-01-11
(2-nitroethyl)cycloheptane Chemical and Physical Properties
Names and Identifiers
-
- (2-nitroethyl)cycloheptane
- EN300-1764430
- 1781135-15-6
-
- Inchi： 1S/C9H17NO2/c11-10(12)8-7-9-5-3-1-2-4-6-9/h9H,1-8H2
- InChI Key： UPEKYZGNSDLVAL-UHFFFAOYSA-N
- SMILES： [O-][N+](CCC1CCCCCC1)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.8Ų
(2-nitroethyl)cycloheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764430-0.05g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-0.1g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-0.25g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-0.5g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-1.0g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1764430-2.5g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-5.0g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1764430-10.0g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1764430-1g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1764430-5g |
(2-nitroethyl)cycloheptane |
1781135-15-6 | 5g |
$2858.0 | 2023-09-20 |
(2-nitroethyl)cycloheptane Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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